Cas no 1708080-42-5 (1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine)
1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine
- 3-Pyrrolidinamine, 1-(2-cyclopropyl-6-methyl-4-pyrimidinyl)-
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- Inchi: 1S/C12H18N4/c1-8-6-11(16-5-4-10(13)7-16)15-12(14-8)9-2-3-9/h6,9-10H,2-5,7,13H2,1H3
- InChI Key: ULOSNYQBRUZRMV-UHFFFAOYSA-N
- SMILES: N1(C2C=C(C)N=C(C3CC3)N=2)CCC(N)C1
1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509672-1g |
1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)pyrrolidin-3-amine |
1708080-42-5 | 97% | 1g |
$539 | 2023-01-10 |
1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine
Comprehensive Overview of 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine (CAS No. 1708080-42-5): Properties, Applications, and Research Insights
The compound 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine (CAS No. 1708080-42-5) is a structurally unique pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropyl-substituted pyrimidine core with a pyrrolidin-3-ylamine moiety, offering versatile reactivity and potential bioactivity. This article delves into its chemical properties, synthetic pathways, and emerging applications, addressing key queries such as "pyrimidine derivatives in drug discovery" and "small molecule modulators in agrochemistry."
From a structural perspective, the 2-cyclopropyl-6-methyl-pyrimidine scaffold is notable for its conformational rigidity, which enhances binding affinity to biological targets. The pyrrolidin-3-ylamine group further introduces hydrogen-bonding capabilities, making this compound a promising candidate for modulating enzyme activity or receptor interactions. Researchers exploring "heterocyclic compounds in medicinal chemistry" often highlight its potential as a kinase inhibitor or GPCR ligand, aligning with trends in precision medicine.
Synthetic routes to CAS 1708080-42-5 typically involve multi-step protocols, including cyclopropanation of pyrimidine precursors followed by nucleophilic substitution with 3-aminopyrrolidine. Recent advancements in "green chemistry for heterocycle synthesis" have optimized these processes to reduce waste and improve yields. Analytical characterization via NMR, HPLC, and mass spectrometry confirms high purity, a critical factor for applications in high-throughput screening (HTS) libraries.
In agrochemical contexts, this compound's pyrimidine core aligns with the demand for novel crop protection agents. Its mechanism may involve disruption of fungal or insect metabolic pathways, as suggested by studies on structurally analogous molecules. Queries like "sustainable pesticide development" and "non-toxic agrochemicals" underscore its relevance in addressing global food security challenges.
Beyond its direct applications, 1-(2-Cyclopropyl-6-methyl-pyrimidin-4-yl)-pyrrolidin-3-ylamine serves as a valuable intermediate in organic synthesis. Its primary amine functionality allows for derivatization into amides, sulfonamides, or Schiff bases, expanding its utility in combinatorial chemistry. This adaptability resonates with searches for "building blocks for drug design" and "scaffold diversification techniques."
Ongoing research explores its pharmacokinetic properties, including solubility and metabolic stability—key considerations for drug candidates. Computational modeling studies (in silico ADMET prediction) suggest moderate bioavailability, spurring interest in formulation strategies such as salt formation or prodrug approaches. These aspects address trending topics like "AI-driven drug optimization" and "bioisosteric replacement strategies."
In summary, CAS 1708080-42-5 exemplifies the intersection of structural ingenuity and functional versatility. Its dual relevance in pharmaceuticals and agrochemicals, coupled with scalable synthesis, positions it as a compound of enduring scientific and industrial interest. Future directions may include target-specific optimization and eco-friendly production methods, reflecting broader shifts toward sustainable molecular innovation.
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